Cas no 1533442-36-2 (2-Methyl-3-oxo-3-(oxolan-3-yl)propanal)

• Product Name: 2-Methyl-3-oxo-3-(oxolan-3-yl)propanal
• CAS No: 1533442-36-2
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5736749
• PubChem ID: 90021327
• Update Time: 2023-11-10

2-Methyl-3-oxo-3-(oxolan-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15543499
• VFIXBUDHTYRKJD-UHFFFAOYSA-N
• 1533442-36-2
• 2-Methyl-3-oxo-3-(oxolan-3-yl)propanal
• 2-Methyl-3-oxo-3-(tetrahydrofuran-3-yl)propanal
• EN300-1125457
• 3-Furanpropanal, tetrahydro-α-methyl-β-oxo-

• Inchi： 1S/C8H12O3/c1-6(4-9)8(10)7-2-3-11-5-7/h4,6-7H,2-3,5H2,1H3
• InChI Key： VFIXBUDHTYRKJD-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(C=O)C)=O)C1

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 246.3±35.0 °C(Predicted)
• pka: 6.60±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds